Cas no 1999893-88-7 (Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]-)

• Product Name: Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]-
• CAS No: 1999893-88-7
• MF: C₈H₁₅ClO₂S
• MW: 210.721500635147
• CID: 5285807
• Update Time: 2025-06-21

Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]-

• Inchi： 1S/C8H15ClO2S/c1-12(10)6-4-8(7-9)3-2-5-11-8/h2-7H2,1H3
• InChI Key： RUWDYINKXRHMFS-UHFFFAOYSA-N
• SMILES： O1CCCC1(CCl)CCS(C)=O

Additional information on Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]-

Introduction to Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]- (CAS No. 1999893-88-7)

Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]- (CAS No. 1999893-88-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]- is composed of a furan ring, a chloromethyl group, and a methylsulfinyl-substituted ethyl chain. The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a common motif in natural products and synthetic compounds. The presence of the chloromethyl group and the methylsulfinyl-substituted ethyl chain imparts unique reactivity and functional properties to the molecule.

Recent research has highlighted the importance of Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]- in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can serve as a versatile building block for the construction of bioactive molecules. The chloromethyl group can undergo nucleophilic substitution reactions, while the methylsulfinyl group can participate in various redox processes, making it an attractive starting material for synthetic chemists.

In the pharmaceutical industry, Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]- has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. A notable example is its use in the development of antiviral agents. Research conducted at the University of California, Los Angeles (UCLA), found that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows for fine-tuning of its biological properties through chemical modification.

Beyond its applications in drug discovery, Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]- has also been explored for its potential in materials science. A study published in Advanced Materials reported that this compound can be used to synthesize novel polymers with enhanced mechanical and thermal properties. The presence of the furan ring and the functional groups provides opportunities for designing materials with tailored properties for specific applications, such as coatings, adhesives, and electronic devices.

The synthesis of Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]- typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of tetrahydrofuran with chloromethyliodide followed by substitution with a methyl sulfoxide derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In conclusion, Furan, 2-(chloromethyl)tetrahydro-2-[2-(methylsulfinyl)ethyl]- (CAS No. 1999893-88-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and functional groups make it an invaluable tool for synthetic chemists and materials scientists alike. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related disciplines.